Cas no 215162-92-8 (2,3-Dihydro-1-benzofuran-5-yl Isocyanate)

• Product Name: 2,3-Dihydro-1-benzofuran-5-yl Isocyanate
• CAS No: 215162-92-8
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD02677718
• CID: 252787
• PubChem ID: 2776156
• Update Time: 2025-06-08

2,3-Dihydro-1-benzofuran-5-yl Isocyanate Chemical and Physical Properties

Names and Identifiers

• Benzofuran,2,3-dihydro-5-isocyanato-
• 2,3-dihydro-5-isocyanatoBenzofuran
• 2,3-DIHYDROBENZO[B]FURAN-5-ISOCYANATE
• 5-isocyanato-2,3-dihydro-1-benzofuran
• 2,3-DICHLORO-3'-PIPERIDINOMETHYL BENZOPHENONE
• 2,3-Dihydro-1-benzofuran-5-yl isocyanate
• 2,3-dihydrobenzo[b]furan-5-yl isocyanate
• 2,3-dihydrobenzofuran-5-yl isocyanate
• 5-Isocyanato-2,3-dihydrobenzofuran
• MFCD02677718
• WAIKTAFMGLVRJC-UHFFFAOYSA-N
• 215162-92-8
• A815438
• FT-0609645
• 2,3-dihydro-1-benzofuran-5-yl-isocyanate
• W-206638
• MS-22132
• SCHEMBL1019306
• 5-isocyanato-2, 3-dihydro-1-benzofuran
• AKOS009157499
• 2,3-DIHYDRO-1-BENZOFURAN-5-YLISOCYANATE
• DTXSID70379851
• EN300-271068
• 2,3-dihydro-1-benzofuran-5-yl isocyanate, AldrichCPR
• 5-FORMYL-2,4-DIMETHYLPYRROLE-3-PROPIONICACID,METHYLESTER
• DB-004760
• 2,3-Dihydro-1-benzofuran-5-yl Isocyanate

• MDL： MFCD02677718
• Inchi： 1S/C9H7NO2/c11-6-10-8-1-2-9-7(5-8)3-4-12-9/h1-2,5H,3-4H2
• InChI Key： WAIKTAFMGLVRJC-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1)N=C=O

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 42 °C
• Boiling Point: 130-132°C 3mm
• Flash Point: 142.5°C
• Refractive Index: 1.602
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),
• PSA: 38.66000
• LogP: 1.58880
• Solubility: Not determined

2,3-Dihydro-1-benzofuran-5-yl Isocyanate Security Information

• Hazard Statement： Harmful
• Hazardous Material transportation number：UN 2206
• Hazard Category Code： 20/21/22-36/37/38-52-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 2,3-Dihydro-1-benzofuran-5-yl Isocyanate

2,3-Dihydro-1-benzofuran-5-yl Isocyanate (CAS No. 215162-92-8): An Overview and Recent Advances

2,3-Dihydro-1-benzofuran-5-yl Isocyanate (CAS No. 215162-92-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a benzofuran core and an isocyanate functional group. These properties make it an attractive candidate for a wide range of applications, from the synthesis of complex organic molecules to the development of novel pharmaceuticals.

The isocyanate functional group in 2,3-Dihydro-1-benzofuran-5-yl Isocyanate is particularly noteworthy due to its reactivity and ability to participate in a variety of chemical reactions. One of the most prominent reactions involving isocyanates is the formation of urethanes, which are widely used in the production of polyurethane materials. These materials exhibit excellent mechanical properties, such as high tensile strength and elasticity, making them valuable in industries ranging from automotive to construction.

In the context of pharmaceutical research, 2,3-Dihydro-1-benzofuran-5-yl Isocyanate has been explored for its potential as a building block in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of novel antiviral agents. The researchers found that derivatives of 2,3-Dihydro-1-benzofuran-5-yl Isocyanate exhibited potent antiviral activity against several strains of influenza virus.

Beyond its applications in drug discovery, 2,3-Dihydro-1-benzofuran-5-yl Isocyanate has also been investigated for its potential in materials science. A recent paper in Advanced Materials discussed the use of this compound in the development of advanced coatings and adhesives. The unique combination of the benzofuran core and the isocyanate group allows for the creation of materials with enhanced adhesion properties and improved chemical resistance. These properties are particularly valuable in applications where durability and performance under harsh conditions are critical.

The synthesis of 2,3-Dihydro-1-benzofuran-5-yl Isocyanate typically involves several steps, including the formation of the benzofuran core and subsequent functionalization with an isocyanate group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 2,3-dihydrobenzofuran with phosgene or other isocyanating agents. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, such as using catalysts that reduce waste and energy consumption.

In terms of safety and handling, it is important to note that while 2,3-Dihydro-1-benzofuran-5-yl Isocyanate is not classified as a hazardous material under current regulations, it should still be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The future prospects for 2,3-Dihydro-1-benzofuran-5-yl Isocyanate are promising. Ongoing research continues to uncover new applications and improve synthetic methods. For example, recent studies have explored its use in polymer science to develop novel materials with tailored properties for specific applications. Additionally, there is growing interest in using this compound as a platform for developing multifunctional materials that combine mechanical strength with other desirable properties such as conductivity or biocompatibility.

In conclusion, 2,3-Dihydro-1-benzofuran-5-yl Isocyanate (CAS No. 215162-92-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers and industry professionals alike. As new discoveries continue to emerge, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in fields such as organic synthesis, pharmaceutical research, and materials science.